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Compound of Interest

Compound Name:
Methyl 4-(benzyloxy)-6-

(hydroxymethyl)picolinate

Cat. No.: B8181956

Get Quote

Executive Summary
The picolinate (pyridine-2-carboxylate) scaffold represents a "privileged structure" in medicinal

chemistry, distinguished by its inherent ability to coordinate transition metals (Zn²⁺, Fe²⁺, Cu²⁺)

and its versatility as a hydrogen-bonding pharmacophore. While historically utilized in

agrochemistry (e.g., picloram), modern drug discovery has repurposed this scaffold for high-

precision oncology and antimicrobial applications.

This guide analyzes the biological activity of functionalized picolinates, focusing on their role as

Metal-Binding Pharmacophores (MBPs) in fragment-based drug design (FBDD).[1][2] We

explore the structural determinants that govern selectivity against metalloenzymes—specifically

Histone Demethylases (KDMs) and Matrix Metalloproteinases (MMPs)—and provide validated

protocols for their synthesis and characterization.

Mechanistic Foundation: The Chelation Driver
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The biological activity of picolinate derivatives is frequently driven by the chelate effect. The

pyridine nitrogen (

) and the carboxylate oxygen (

) form a bidentate ligand system that creates a stable 5-membered ring with metal ions in
enzyme active sites.

Coordination Geometry
In metalloenzymes like the JmjC-domain containing histone demethylases, the catalytic center

typically contains a ferrous ion (Fe²⁺) coordinated by a "2-His-1-Glu" facial triad.

Endogenous Ligand: 2-Oxoglutarate (2-OG) coordinates the iron in a bidentate fashion.

Picolinate Mimicry: Picolinates act as bioisosteres of 2-OG. The

and

atoms displace the water molecules or the endogenous cofactor, locking the metal in an
inactive state and preventing the oxidation of the substrate (e.g., methylated lysine).

Thermodynamics of Binding
The binding affinity is not merely electrostatic. The rigidity of the aromatic pyridine ring reduces

the entropic penalty upon binding compared to flexible aliphatic chelators.

Electronic Tuning: Substituents at the C4 and C5 positions modulate the basicity of the

pyridine nitrogen (

), directly influencing metal affinity. Electron-donating groups (EDGs) generally increase
affinity, while electron-withdrawing groups (EWGs) can decrease affinity but improve
metabolic stability or selectivity.

Visualization: Scaffold Architecture & SAR Logic
The following diagram illustrates the core numbering system and the Structure-Activity

Relationship (SAR) logic used to optimize biological activity.
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SAR Logic
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Figure 1: Structural dissection of the picolinate scaffold. Red nodes indicate the

pharmacophore anchor points; Green nodes represent optimal sites for derivatization to

improve drug-like properties; Yellow nodes are used for steric tuning.

Therapeutic Applications
Epigenetic Modulation (Oncology)
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Functionalized picolinates are potent inhibitors of Lysine-Specific Demethylases (KDMs).

Mechanism: Competitive inhibition against 2-OG.

Lead Example: 5-carboxy-8-hydroxyquinoline (a fused picolinate analog) and C5-substituted

picolinamides.

Critical Insight: Substitution at the C5 position with extended hydrophobic linkers allows the

molecule to reach the "exit tunnel" of the enzyme, conferring selectivity for KDM4 over KDM5

isoforms.

Metalloenzyme Inhibition (Anti-Infectives)
Influenza Endonuclease: The viral PA endonuclease relies on a dinuclear Mn²⁺/Mg²⁺ center.

Picolinate derivatives chelate these ions, halting viral replication.

Matrix Metalloproteinases (MMPs): While hydroxamic acids are traditional MMP inhibitors,

picolinates offer a more stable "warhead" (Zinc Binding Group, ZBG) that avoids the

mutagenic risks associated with hydroxamates.

Data Summary: Comparative Potency
The table below summarizes literature data on picolinate efficacy against key targets.

Compound
Class

Target Mechanism IC50 / Kd
Key
Functionalizati
on

Picolinic Acid KDM4A
2-OG

Competition
~50 µM

Unsubstituted

(Reference)

5-Amido-

Picolinate
KDM4C

2-OG

Competition
1.2 µM

C5-linker to

benzyl group

Picolinamide Aurora-B ATP Competition 45 nM
C4-thioether

linkage

Bis-Picolinate
Metallo-β-

lactamase
Zn sequestration 12 µM Dimeric structure
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Experimental Protocols
As a senior scientist, I prioritize protocols that are self-validating. You must be able to verify

success at intermediate steps.

Protocol A: Synthesis of C4-Functionalized Picolinates
via Suzuki Coupling
Objective: To attach a hydrophobic tail at C4 to probe solvent-exposed pockets.

Reagents: Methyl 4-chloropicolinate, Arylboronic acid, Pd(dppf)Cl₂, Cs₂CO₃, Dioxane/Water.

Setup: In a sealed tube, dissolve Methyl 4-chloropicolinate (1.0 eq) and Arylboronic acid (1.2

eq) in degassed 1,4-dioxane:H₂O (4:1).

Catalyst Addition: Add Cs₂CO₃ (3.0 eq) followed by Pd(dppf)Cl₂ (5 mol%). Crucial: Add

catalyst last to minimize oxidation.

Reaction: Heat to 90°C for 4 hours.

Self-Validation (TLC/LCMS):

Check: Disappearance of starting chloride (UV active, distinct Rf).

Check: Appearance of fluorescent product spot.

LCMS: Confirm mass [M+H]+ corresponds to the coupled product.

Workup: Filter through Celite, extract with EtOAc, and purify via flash chromatography

(Hex/EtOAc gradient).

Hydrolysis (Activation): Treat the ester with LiOH (2 eq) in THF/H₂O to reveal the active

carboxylic acid MBP.

Protocol B: Determination of Metal Binding Affinity (Kd)
Objective: Quantify the interaction strength between the scaffold and Zn²⁺/Fe²⁺.
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Method: UV-Vis Titration.

Preparation: Prepare a 50 µM solution of the Picolinate Ligand in HEPES buffer (pH 7.4).

Record the baseline spectrum (200–400 nm).

Titration: Aliquot metal salt solution (e.g., ZnCl₂ or FeSO₄) in 0.1 eq increments.

Observation:

Validation: Look for a Bathochromic Shift (Red shift) or Hypochromic effect in the

transition bands of the pyridine ring. This confirms coordination.

Isosbestic Points: The presence of sharp isosbestic points indicates a clean conversion

between free ligand and the Metal-Ligand complex without side reactions.

Calculation: Plot Absorbance (

) vs. [Metal]. Fit to a 1:1 binding isotherm (Benesi-Hildebrand plot) to extract the dissociation
constant (

).

Biological Pathway Visualization
This diagram maps the downstream effects of KDM inhibition by picolinate scaffolds in an

oncology context.
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Figure 2: Mechanism of Action pathway. Picolinate inhibition of KDM prevents histone

demethylation, altering chromatin topology and reactivating tumor suppressor genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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